Cas no 1070964-47-4 (2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide)

• Product Name: 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide
• CAS No: 1070964-47-4
• MF: C₁₆H₂₀N₂O₃S₂
• MW: 352.471601486206
• CID: 6408006
• PubChem ID: 25890496
• Update Time: 2025-05-19

2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide
• 1070964-47-4
• SR-01000921343-1
• SR-01000921343
• 2-(4-(5-ethylthiophene-2-sulfonamido)phenyl)-N,N-dimethylacetamide
• VU0637472-1
• F5190-0412
• 2-[4-[(5-ethylthiophen-2-yl)sulfonylamino]phenyl]-N,N-dimethylacetamide
• AKOS024500584

• Inchi： 1S/C16H20N2O3S2/c1-4-14-9-10-16(22-14)23(20,21)17-13-7-5-12(6-8-13)11-15(19)18(2)3/h5-10,17H,4,11H2,1-3H3
• InChI Key： FCTVRISBAYPHHD-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(NC1C=CC(=CC=1)CC(N(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 352.09153485g/mol
• Monoisotopic Mass: 352.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Additional information on 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide

Comprehensive Overview of 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide (CAS No. 1070964-47-4)

2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide (CAS No. 1070964-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and advanced material sciences. With the increasing demand for sulfonamide derivatives and acetamide-based compounds, this molecule stands out due to its potential applications in drug discovery and biochemical studies.

The molecular structure of 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide incorporates a thiophene ring and a sulfonamide group, which are known for their bioactivity and versatility in medicinal chemistry. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets. The compound's CAS number 1070964-47-4 is frequently searched in scientific databases, highlighting its relevance in contemporary research.

One of the key applications of 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide is in the field of drug development. Its structural features make it a promising candidate for designing enzyme inhibitors and receptor modulators. Recent studies have explored its potential in treating metabolic disorders and inflammatory conditions, aligning with the growing interest in personalized medicine and targeted therapies. The compound's sulfonamido-phenyl moiety is particularly noteworthy for its ability to interact with biological macromolecules.

In addition to its pharmaceutical applications, 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide is also utilized in material science. Its ethylthiophene component contributes to the development of conductive polymers and organic semiconductors, which are critical for advancements in flexible electronics and renewable energy technologies. This dual utility underscores the compound's importance in both life sciences and industrial applications.

The synthesis of 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide involves multi-step organic reactions, including sulfonylation and amide formation. Researchers often optimize these processes to improve yield and purity, addressing the demand for high-quality research chemicals. The compound's CAS 1070964-47-4 is a common reference in patents and academic publications, reflecting its commercial and scientific value.

Market trends indicate a rising interest in sulfonamide-based compounds, driven by their diverse applications and efficacy in drug design. 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide is no exception, with increasing inquiries from pharmaceutical companies and research institutions. Its role in high-throughput screening and lead optimization further enhances its appeal to the scientific community.

Safety and handling of 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide are critical considerations for laboratories and manufacturers. While the compound is not classified as hazardous, standard laboratory precautions should be observed during its use. Proper storage conditions, such as maintaining a dry and cool environment, are recommended to preserve its stability and efficacy.

In conclusion, 2-[4-(5-ethylthiophene-2-sulfonamido)phenyl]-N,N-dimethylacetamide (CAS No. 1070964-47-4) is a versatile and valuable compound with wide-ranging applications in pharmaceutical research and material science. Its unique structural attributes and functional groups make it a subject of ongoing investigation, particularly in the context of drug discovery and advanced materials. As research progresses, this compound is expected to play an even more significant role in scientific and industrial advancements.